5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C18H16BrNO3
• Molecular Weight: 374.2 g/mol
• IUPAC Name: 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1H-indol-2-one
• InChI: InChI=1S/C18H16BrNO3/c1-10-3-5-13(11(2)7-10)16(21)9-18(23)14-8-12(19)4-6-15(14)20-17(18)22/h3-8,23H,9H2,1-2H3,(H,20,22)
• InChI Key: AAWJXOVQWBJMSJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C(=O)CC2(C3=C(C=CC(=C3)Br)NC2=O)O)C

Description

5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one, also known as BRD-9424, is a small molecule that has gained significant interest in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is not fully understood, but it is believed to target specific proteins and enzymes involved in various cellular processes. 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been shown to interact with histone deacetylases (HDACs), which play a critical role in gene expression regulation. By inhibiting HDACs, 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one can alter gene expression patterns and induce cell death in cancer cells. 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has also been shown to inhibit the activity of phosphodiesterases (PDEs), which are involved in the regulation of intracellular cyclic nucleotide levels. By inhibiting PDEs, 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one can increase the levels of cyclic nucleotides, leading to anti-inflammatory and neuroprotective effects.
Biochemical and Physiological Effects
5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been shown to have various biochemical and physiological effects, depending on the research area. In cancer research, 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been found to induce apoptosis, inhibit cell proliferation, and reduce tumor growth. In inflammation research, 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been shown to reduce the production of pro-inflammatory cytokines and chemokines, leading to anti-inflammatory effects. In neurological disorder research, 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been found to improve cognitive function and reduce neuroinflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one for lab experiments is its high purity and yield, which makes it suitable for various scientific research applications. 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is also relatively stable, which allows for long-term storage and transportation. However, one of the limitations of 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is its low solubility in water, which can make it challenging to use in certain experiments. Additionally, the mechanism of action of 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one research, including further studies on its mechanism of action, optimization of its synthesis method, and exploration of its therapeutic potential in various diseases. In cancer research, 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one could be further studied as a potential anti-cancer agent, either alone or in combination with other therapies. In inflammation research, 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one could be explored as a potential treatment for various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. In neurological disorder research, 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one could be further studied as a potential treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
In conclusion, 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is a small molecule that has gained significant interest in scientific research due to its potential therapeutic applications. Its synthesis method has been optimized to yield high purity and yield, making it suitable for various scientific research applications. 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been extensively studied in various research areas, including cancer, inflammation, and neurological disorders. Its mechanism of action is not fully understood, but it is believed to target specific proteins and enzymes involved in various cellular processes. 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has various biochemical and physiological effects, depending on the research area. While it has advantages for lab experiments, it also has limitations, such as low solubility in water. There are several future directions for 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one research, including further studies on its mechanism of action and exploration of its therapeutic potential in various diseases.

Synthesis Methods

The synthesis of 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one involves a series of chemical reactions, including the condensation of 2,4-dimethylbenzaldehyde with ethyl acetoacetate, followed by bromination and cyclization. The final product is obtained through purification and isolation techniques. The synthesis of 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been optimized to yield high purity and yield, making it suitable for scientific research applications.

Scientific Research Applications

5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been extensively studied in various scientific research areas, including cancer, inflammation, and neurological disorders. In cancer research, 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In inflammation research, 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been found to reduce the production of pro-inflammatory cytokines and chemokines. In neurological disorder research, 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been shown to improve cognitive function and reduce neuroinflammation.